Cas no 1247885-40-0 (2,3-Difluoro-5-nitrobenzonitrile)

• Product Name: 2,3-Difluoro-5-nitrobenzonitrile
• CAS No: 1247885-40-0
• Molecular Formula: C₇H₂N₂O₂F₂
• Molecular Weight: 184.09978
• MDL: MFCD24038781
• CID: 842826
• PubChem ID: 58077015

2,3-Difluoro-5-nitrobenzonitrile Properties

Names and Identifiers

• 2,3-Difluoro-5-nitrobenzonitrile
• 3,4-difluoro-5-nitrobenzonitrile
• Benzonitrile, 2,3-difluoro-5-nitro-
• XH1082
• 1247885-40-0
• AKOS016012486
• SCHEMBL505035
• DB-329565
• SREQFLXKAOEIEW-UHFFFAOYSA-N
• DTXSID40728756
• MFCD24038781
• AS-33310
• CS-0157905

• MDL： MFCD24038781
• InChIKey： SREQFLXKAOEIEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H2F2N2O2/c8-6-2-5(11(12)13)1-4(3-10)7(6)9/h1-2H
• SMILES： C1=C(C#N)C(=C(C=C1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 184.00843363g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 184.00843363g/mol
• Heavy Atom Count: 13
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų